Cas no 1095011-33-8 (2-ethoxy-6-methoxypyridin-3-amine)

• Product Name: 2-ethoxy-6-methoxypyridin-3-amine
• CAS No: 1095011-33-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2129418
• PubChem ID: 43261944
• Update Time: 2025-05-21

2-ethoxy-6-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-methoxy-3-Pyridinamine
• 2-ethoxy-6-methoxypyridin-3-amine
• CID 43261944
• 3-PyridinaMine, 2-ethoxy-6-Methoxy

• Inchi： 1S/C8H12N2O2/c1-3-12-8-6(9)4-5-7(10-8)11-2/h4-5H,3,9H2,1-2H3
• InChI Key： AJLQDKVCTQZNHT-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=C(N=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 57.4

Additional information on 2-ethoxy-6-methoxypyridin-3-amine

Comprehensive Overview of 2-Ethoxy-6-methoxypyridin-3-amine (CAS No. 1095011-33-8): Properties, Applications, and Industry Insights

2-Ethoxy-6-methoxypyridin-3-amine (CAS No. 1095011-33-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by its ethoxy and methoxy substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₈H₁₂N₂O₂ and precise molecular weight of 168.19 g/mol make it valuable for designing novel bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the compound's role in green chemistry applications, aligning with the global push for sustainable synthesis methods. Researchers are exploring its potential as a building block for biodegradable polymers and catalysts, addressing the growing demand for eco-friendly materials in the chemical industry. The 2-ethoxy-6-methoxy substitution pattern contributes to enhanced solubility profiles, making it particularly useful in formulation development for water-sensitive applications.

From a technical perspective, 1095011-33-8 demonstrates remarkable stability under various pH conditions, a property that pharmaceutical scientists are leveraging to improve drug delivery systems. Its crystalline structure has been characterized through X-ray diffraction studies, revealing intermolecular hydrogen bonding patterns that influence its packing behavior. These structural insights are crucial for computational chemists developing predictive models for molecular interactions in complex biological systems.

The compound's synthesis typically involves multi-step organic transformations starting from commercially available pyridine precursors. Recent process optimization efforts have focused on reducing heavy metal catalysts and implementing continuous flow chemistry techniques to improve yield and purity. Analytical methods for quality control include HPLC, GC-MS, and NMR spectroscopy, with particular attention to monitoring potential regioisomers that may form during synthesis.

In the context of current research trends, 2-ethoxy-6-methoxypyridin-3-amine has emerged as a key intermediate for developing COVID-19 related therapeutics, particularly in the synthesis of protease inhibitor candidates. Its structural similarity to known pharmacophores has prompted investigations into antiviral activity, though clinical applications remain in early stages. The scientific community continues to explore its potential in addressing other global health challenges, including antimicrobial resistance and neglected tropical diseases.

Market analysts note growing demand for 1095011-33-8 in Asia-Pacific research centers, driven by increased investment in precision medicine initiatives. The compound's compatibility with high-throughput screening platforms makes it valuable for academic and industrial laboratories engaged in drug repurposing studies. Regulatory aspects concerning its handling and transportation follow standard laboratory chemical protocols, with particular attention to proper storage conditions to maintain stability.

Future directions for 2-ethoxy-6-methoxypyridin-3-amine research include exploring its potential in material science applications, particularly in the development of organic semiconductors and photovoltaic materials. The compound's electron-donating properties and planar structure make it an interesting candidate for optoelectronic devices, aligning with the renewable energy sector's needs. Collaborative efforts between synthetic chemists and materials scientists are expected to uncover novel applications beyond traditional medicinal chemistry boundaries.